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Compound of Interest

Compound Name: N-Butylphthalimide

Cat. No.: B073850 Get Quote

Abstract: This technical guide provides a comprehensive overview of the safety and handling

protocols for N-Butylphthalimide (CAS No: 1515-72-6). It is intended for researchers,

scientists, and drug development professionals who may handle this compound in a laboratory

setting. This document consolidates available data on physical and chemical properties, hazard

classifications, toxicological information, and emergency procedures. Particular emphasis is

placed on personal protective equipment, exposure controls, and safe workflow practices. Due

to a lack of exhaustive toxicological data, a cautious approach is strongly recommended when

handling this substance.

Compound Identification and Properties
N-Butylphthalimide, also known as 2-butylisoindoline-1,3-dione, is an organic compound

utilized in organic synthesis and medicinal chemistry.[1][2] It serves as a reagent and an

intermediate in the synthesis of various pharmaceuticals and other compounds.[1] Its molecular

formula is C12H13NO2.[1][3][4][5]

Table 1: Physical and Chemical Properties of N-
Butylphthalimide
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Property Value

CAS Number 1515-72-6[3][4][6]

EC Number 216-157-5[3][6][7]

Molecular Weight 203.24 g/mol [3][4][5]

Appearance
Solid; White to off-white or slight yellow

crystalline solid[1][2][3][4]

Melting Point 29 - 36 °C[3][4][7]

Boiling Point
120-123 °C @ 5 mmHg[3][4] ~310 °C @ 760

mmHg (estimated)[8][9]

Flash Point >110 °C[3]

Water Solubility
Sparingly soluble; 119.5 mg/L @ 25 °C

(estimated)[2][3][8]

Solubility in Organic Solvents Soluble in ethanol and acetone[1]

Partition Coefficient (log Pow) 2.56 - 3.15[3][5][8]

Vapor Pressure 0.000623 mmHg @ 25°C[9]

Hazard Identification and Classification
The hazard classification for N-Butylphthalimide can vary between suppliers, though there is

a consensus on its potential for causing serious eye irritation.[5][10] Some safety data sheets

indicate that, according to Regulation (EC) No 1272/2008, the substance is not classified as

hazardous.[6] However, aggregated GHS information from multiple notifications to the ECHA

C&L Inventory identifies several hazards.[5] A "Warning" signal word is appropriate based on

this data.[3][7][9]

Table 2: Aggregated GHS Hazard Classification for N-
Butylphthalimide
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Hazard Class Hazard Code Statement Pictogram

Serious eye

damage/eye irritation
H319

Causes serious eye

irritation[5][7][10]

GHS07 (Exclamation

Mark)[7]

Skin

corrosion/irritation
H315

Causes skin

irritation[5][10]

GHS07 (Exclamation

Mark)

Acute toxicity, oral H302
Harmful if

swallowed[5][10]

GHS07 (Exclamation

Mark)

Note: The percentage of notifications supporting these classifications varies. Eye irritation is the

most consistently reported hazard (85-96% of notifications).[5][10]

Toxicological Profile
A critical consideration for handling N-Butylphthalimide is that its chemical, physical, and

toxicological properties have not been thoroughly investigated.[3] The available safety data

sheets frequently report "no data available" for many standard toxicological endpoints.

Table 3: Summary of Toxicological Data
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Endpoint Result

Acute Toxicity (Oral, Dermal, Inhalation) No data available[3]

Skin Corrosion/Irritation
No data available (though classified as an

irritant)[3]

Serious Eye Damage/Irritation
No data available (though classified as a serious

irritant)[3]

Respiratory or Skin Sensitisation No data available[3]

Germ Cell Mutagenicity No data available[3]

Carcinogenicity

No component of this product present at levels ≥

0.1% is identified as a probable, possible or

confirmed human carcinogen by IARC.[3]

Reproductive Toxicity No data available[3]

Specific Target Organ Toxicity (Single/Repeated) No data available[3]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of N-Butylphthalimide are

not provided in the reviewed safety literature. Hazard classifications are typically derived from

studies following internationally recognized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD).

Representative Protocol: OECD Test Guideline 437 (Bovine Corneal Opacity and Permeability

Test Method for Identifying Ocular Corrosives and Severe Irritants)

This protocol is provided as an example of how "serious eye irritation" (H319) would be

experimentally determined using an in vitro method to reduce animal testing.

Objective: To assess the potential of a test chemical to induce serious eye damage by

measuring its effect on corneal opacity and permeability.

Apparatus: Opacitometer, spectrophotometer, isolated bovine corneas.
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Methodology:

Cornea Preparation: Bovine corneas are obtained from freshly slaughtered cattle,

dissected, and mounted in holders.

Exposure: The test substance (N-Butylphthalimide, likely dissolved in a suitable solvent)

is applied to the epithelial surface of the cornea for a defined period (e.g., 10 minutes). A

negative control (saline) and a positive control (e.g., ethanol) are run in parallel.

Incubation & Rinsing: After exposure, the cornea is thoroughly rinsed and incubated in a

holding medium.

Opacity Measurement: Corneal opacity is measured using an opacitometer, which

quantifies the amount of light that passes through the cornea.

Permeability Measurement: After the opacity reading, the permeability of the cornea is

assessed. Sodium fluorescein dye is applied to the epithelial side, and the amount of dye

that penetrates to the endothelial side is measured with a spectrophotometer.

Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated based on the mean opacity and

permeability values. This score is used to classify the substance. A substance is identified as

causing serious eye damage if the IVIS score exceeds a validated threshold.

Safe Handling and Storage Workflow
A systematic workflow is essential to minimize exposure and risk. The following diagram

outlines the key stages in the laboratory lifecycle of N-Butylphthalimide.
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Preparation & Use

Contingency & Disposal

Receiving
- Verify chemical

- Check container integrity

Storage
- Cool, dry, well-ventilated
- Tightly closed container
- Store under inert gas

Handling & Use
- Use in fume hood

- Avoid dust/aerosol generation
- Ground equipment

Mandatory PPE
- Safety glasses with side-shields

- Nitrile gloves
- Lab coat

Accidental Release
- Evacuate area
- Wear full PPE

- Avoid creating dust

If spill occurs

Waste Disposal
- Collect in labeled, sealed container

- Dispose via licensed contractor
- Follow local regulations

After use

Spill Cleanup
- Sweep or scoop solid material

- Place in sealed container
- Clean area

First Aid
- Eyes: Rinse 15+ min

- Skin: Wash with soap/water
- Inhalation: Move to fresh air

- Ingestion: Rinse mouth

If exposure occurs

Click to download full resolution via product page

Workflow for the safe laboratory handling of N-Butylphthalimide.
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Exposure Controls and Personal Protection
Effective control of exposure is paramount. This is achieved through a combination of

engineering controls and appropriate personal protective equipment (PPE).

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust or aerosols.[3]

Provide appropriate exhaust ventilation at places where dust is formed.[3][6]

Safety showers and eyewash stations must be readily accessible and in close proximity to

the workstation.[11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety glasses with side-shields conforming to EN166 (EU)

or NIOSH (US) standards are mandatory.[3]

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected prior to use and replaced if damaged.[3]

Clothing: Wear a lab coat or other impervious clothing to prevent skin contact.[3]

Respiratory Protection: If ventilation is insufficient or dust formation is likely, a

NIOSH/MSHA-approved particulate respirator should be used.[12]

First Aid and Emergency Procedures
First Aid Measures
Immediate action is required in case of accidental exposure. Always consult a physician after

administering first aid and show them the Safety Data Sheet (SDS).[3]

Inhalation: Move the person into fresh air.[3] If breathing is difficult or has stopped, provide

artificial respiration or oxygen and seek immediate medical attention.[3][6]
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Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected area

thoroughly with soap and plenty of water.[3][6] Consult a physician if irritation develops.

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do.[3][9]

Continue rinsing and consult a physician immediately.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[3] Rinse the mouth with water and consult a physician.[3]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][6]

Specific Hazards: Combustion may produce hazardous gases, including carbon oxides (CO,

CO2) and nitrogen oxides (NOx).[3]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[3]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear the appropriate level of PPE

(see Section 6) to prevent contact with skin and eyes and to avoid inhaling dust.[3][6] Ensure

adequate ventilation.

Environmental Precautions: Prevent the product from entering drains or waterways.[3][6]

Containment and Cleanup: Carefully sweep up or scoop the spilled solid material, avoiding

the generation of dust.[3] Place the material into a suitable, closed, and labeled container for

disposal.[3][6] Clean the spill area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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